Cas no 1185165-65-4 (N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride)

• Product Name: N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride
• CAS No: 1185165-65-4
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 6411252
• PubChem ID: 44827056
• Update Time: 2025-10-31

N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride
• Benzamide, N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-methyl-, hydrochloride (1:1)
• F2093-0165
• N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-methylbenzamide;hydrochloride
• AKOS026681096
• N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-methylbenzamide hydrochloride
• N-{5-ethyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-methylbenzamide hydrochloride
• 1185165-65-4

• Inchi： 1S/C16H19N3OS.ClH/c1-3-19-8-7-13-14(10-19)21-16(17-13)18-15(20)12-6-4-5-11(2)9-12;/h4-6,9H,3,7-8,10H2,1-2H3,(H,17,18,20);1H
• InChI Key： KPXHCCUFTLSEGM-UHFFFAOYSA-N
• SMILES： N(C1SC2CN(CC)CCC=2N=1)C(C1C=CC=C(C)C=1)=O.Cl

Computed Properties

• Exact Mass: 337.1015611g/mol
• Monoisotopic Mass: 337.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride

N-{5-Ethyl-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridin-2-Yl}-3-Methylbenzamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185165-65-4, known as N-{5-Ethyl-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridin-2-Yl}-3-Methylbenzamide Hydrochloride, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of benzamides and incorporates a thiazolo-pyridine heterocyclic ring system. The thiazolo[5,4-c]pyridine moiety is a key structural feature that contributes to its unique chemical and biological properties.

Recent studies have highlighted the importance of thiazolo[5,4-c]pyridine derivatives in drug discovery due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this class of compounds exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. The 3-methylbenzamide group attached to the thiazolo-pyridine ring further enhances the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The synthesis of N-{5-Ethyl-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridin-2-Yl}-3-Methylbenzamide Hydrochloride involves a multi-step process that combines heterocyclic chemistry with amide bond formation. A detailed report in *Organic Process Research & Development* outlined an optimized synthetic route that achieves high yields and maintains the integrity of the sensitive thiazolo-pyridine structure. This method involves the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards specific G-protein coupled receptors (GPCRs). A study conducted by researchers at the University of California San Francisco revealed that it acts as an agonist for the orphan receptor GPR88. This finding opens new avenues for its potential use in treating neurological disorders such as anxiety and depression. Furthermore, preclinical trials have demonstrated that the compound exhibits excellent bioavailability and minimal toxicity profiles in animal models.

The structural versatility of N-{5-Ethyl-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridin-2-Yl}-3-Methylbenzamide Hydrochloride allows for further modifications to enhance its therapeutic potential. For example, substituting the ethyl group on the thiazolo-pyridine ring with other alkyl chains has been shown to modulate its binding affinity to target receptors. These findings were presented at the 2023 International Conference on Medicinal Chemistry and have sparked interest among pharmaceutical companies exploring new drug candidates.

From an analytical standpoint, modern spectroscopic techniques such as NMR and LC-MS have been instrumental in confirming the purity and structure of this compound. A collaborative study between academic and industrial researchers published in *Analytical Chemistry* provided a comprehensive characterization protocol that ensures accurate identification and quality control during manufacturing processes.

In conclusion, N-{5-Ethyl-4H,5H